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Abstract

Lexithromycin (CAS 53066-26-5) is a semi-synthetic macrolide antibiotic derived from
erythromycin. Characterized by its improved acid stability and hydrophobicity, Lexithromycin
was developed to enhance in vivo absorption compared to its parent compound. Like other
macrolides, its primary mechanism of action is the inhibition of bacterial protein synthesis
through binding to the 50S ribosomal subunit. Although an early development in the
optimization of erythromycin, it was quickly superseded by more effective compounds like
Roxithromycin, and as a result, extensive research and clinical data for Lexithromycin are
limited. Formulations containing lexithromycin were briefly investigated in clinical trials for the
treatment of HIV but were discontinued.[1][2][3] This guide provides a comprehensive overview
of the available technical information on Lexithromycin, with comparative data from the
closely related and more extensively studied macrolide, Roxithromycin, to provide a functional
context for researchers.

Chemical and Physical Properties

Lexithromycin is chemically designated as Erythromycin A 9-methoxime.[4] Its structural
modification from erythromycin involves the reaction of the 9-keto moiety to a methyl oxime,
which confers greater stability in acidic environments and increases its lipophilicity.[5] These
properties were intended to improve its oral bioavailability.
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Table 1: Physicochemical Properties of Lexithromycin

Property Value Reference
CAS Number 53066-26-5

Molecular Formula C38H70N2013

Molecular Weight 762.97 g/mol

Appearance Solid

Purity >98%

Solubility DMSO: 10 mM

Storage Temperature -20°C

Melting Point >115°C (decomposes)

Mechanism of Action

The primary antibacterial action of Lexithromycin, consistent with other macrolide antibiotics,
is the inhibition of bacterial protein synthesis. This is achieved through its binding to the 50S
subunit of the bacterial ribosome. Specifically, it binds to the 23S rRNA component within the
large subunit, effectively obstructing the polypeptide exit tunnel. This blockage prevents the
elongation of the nascent polypeptide chain, thereby halting protein synthesis and inhibiting
bacterial growth. While primarily considered bacteriostatic, at higher concentrations, macrolides
can exhibit bactericidal properties.
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Mechanism of Action of Lexithromycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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